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Compound of Interest

Compound Name: 4-Chloro-6-hydrazinopyrimidine

Cat. No.: B184063

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-Chloro-6-hydrazinopyrimidine (CAS No: 5767-35-1). The information herein is intended to
equip laboratory personnel with the knowledge necessary to handle this chemical compound
safely, minimizing exposure risks and ensuring a secure research environment.

Hazard Identification and Classification

While specific GHS classification data is limited, the primary hazards associated with 4-Chloro-
6-hydrazinopyrimidine and similar pyrimidine derivatives include potential skin irritation,
serious eye irritation, and respiratory irritation. It is crucial to handle this compound with the
assumption that it is hazardous upon ingestion, inhalation, or skin contact.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is a prerequisite for safe
handling.
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Property Value Reference
Molecular Formula C4H5CIN4 [1]
Molecular Weight 144.56 g/mol [1]
Appearance White to off-white solid [1]

Melting Point 164-165 °C [11[2]
Boiling Point 254.8+50.0 °C (Predicted) [1]

Density 1.63+0.1 g/cm3 (Predicted) [1]

pKa 7.29+0.70 (Predicted) [1]

Keep in dark place, Inert
Storage Temperature atmosphere, Store in freezer, [1]
under -20°C

Exposure Controls and Personal Protection

To minimize exposure, a combination of engineering controls and personal protective
equipment (PPE) is mandatory.

Engineering Controls

e Ventilation: Always handle 4-Chloro-6-hydrazinopyrimidine in a well-ventilated area.[2][3] A
chemical fume hood is the recommended engineering control to prevent the inhalation of
dust and vapors.[4][5]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
in the immediate work area.[4]

Personal Protective Equipment (PPE)
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PPE Type Specifications Rationale

Tightly fitting safety goggles
with side-shields conforming to  Protects against splashes and
EN 166 (EU) or NIOSH (US). dust particles.

[3][6]

Eye/Face Protection

Chemical-impermeable gloves
) ] (e.g., nitrile) inspected before Prevents skin contact and
Skin Protection i ) )
use.[3][7] Fire/flame resistant absorption.

and impervious lab coat.[3][6]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if o ]
) ) o Protects against inhalation of
Respiratory Protection exposure limits are exceeded
o ) harmful dust or aerosols.
or if irritation is experienced.[4]
A full-face respirator may be

necessary in such cases.[3][6]

Footwear Closed-toe shoes.[7] Protects feet from spills.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical for maintaining a safe laboratory
environment.

Handling

Avoid contact with skin and eyes.[2][3]

Avoid the formation of dust and aerosols.[2][3]

Use non-sparking tools to prevent ignition.[2][3]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.[7]
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Storage

o Store in a tightly closed container.[2][3]
o Keep in a dry, cool, and well-ventilated place.[2][3]
o Store away from incompatible materials, such as strong oxidizing agents.[4]

o Keep away from foodstuff containers.[2][3]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.

First-Aid Measures

Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
) stopped, provide artificial respiration. Seek
Inhalation ) ) ) ]
immediate medical attention.[3][6] Do not use
mouth-to-mouth resuscitation if the chemical

was ingested or inhaled.[3][6]

Immediately remove contaminated clothing.[3]
. [6] Wash the affected area with soap and plenty
Skin Contact ] o
of water.[3][6] Seek medical attention if irritation

persists.[8]

Immediately rinse eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[3][6] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][6]

Do NOT induce vomiting.[3][6] Rinse mouth with
) water.[3][6] Never give anything by mouth to an
Ingestion _ o
unconscious person.[3][6] Call a physician or

poison control center immediately.[3][6]
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Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[6]

o Specific Hazards: Hazardous combustion products may include carbon oxides, nitrogen
oxides (NOXx), and hydrogen chloride gas.[4]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][4][6]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[3][6] Avoid dust formation and
contact with the substance.[6] Ensure adequate ventilation.[3][6]

o Environmental Precautions: Prevent the chemical from entering drains or surface water.[3]

o Containment and Cleanup: Use spark-proof tools and explosion-proof equipment.[3] Sweep
up the spilled material and place it in a suitable, closed container for disposal.[3][4]

Toxicity and Ecological Information

Detailed toxicological and ecological data for 4-Chloro-6-hydrazinopyrimidine is largely
unavailable in the provided search results. Most safety data sheets indicate "no data available"
for acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity, and environmental
fate.[6]
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ToxicitylEcological Parameter

Data

Acute Toxicity (Oral, Dermal, Inhalation)

No data available

Skin Corrosion/Irritation

May cause skin irritation

Serious Eye Damage/Irritation

May cause serious eye irritation

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation

Specific Target Organ Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard

No data available

Toxicity to Fish, Daphnia, Algae

No data available[6]

Persistence and Degradability

No data available[6]

Bioaccumulative Potential

No data available[6]

Mobility in Soil

No data available[6]

Disposal Considerations

Dispose of 4-Chloro-6-hydrazinopyrimidine and its containers in accordance with local,

regional, and national regulations. The material may be sent to a licensed chemical destruction

plant or disposed of via controlled incineration with flue gas scrubbing.[6] Do not allow the

product to enter drains or sewer systems.[6]

Transport Information

According to the available safety data sheets, 4-Chloro-6-hydrazinopyrimidine is not
classified as a dangerous good for transport (ADR/RID, IMDG, IATA).[6]
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Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4-Chloro-6-
hydrazinopyrimidine, from initial preparation to final disposal.
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Start: Acquire
4-Chloro-6-hydrazinopyrimidine
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l
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(Fume Hood, Emergency Equip.)

3. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

4. Weighing & Handling
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If not all
material is used
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Chemical Waste
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9. Personal Hygiene
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per Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Chloro-6-hydrazinopyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [4-Chloro-6-hydrazinopyrimidine: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184063#4-chloro-6-hydrazinopyrimidine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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